Cas no 6453-14-1 (2-(2-methoxyethyl)cyclopentan-1-one)
2-(2-methoxyethyl)cyclopentan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2-(2-methoxyethyl)-
- 2-(2-methoxyethyl)cyclopentan-1-one
- 2-(2-methoxyethyl)cyclopentanone
- AKOS010639744
- CS-0238876
- SCHEMBL2730971
- DTXSID50534961
- MXNHBXYFTYEVDJ-UHFFFAOYSA-N
- EN300-201571
- 6453-14-1
- FT-0754906
-
- MDL: MFCD14653448
- Inchi: 1S/C8H14O2/c1-10-6-5-7-3-2-4-8(7)9/h7H,2-6H2,1H3
- InChI Key: MXNHBXYFTYEVDJ-UHFFFAOYSA-N
- SMILES: O=C1CCCC1CCOC
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-(2-methoxyethyl)cyclopentan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M139293-10mg |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M139293-50mg |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M139293-100mg |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-201571-0.05g |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 95% | 0.05g |
$101.0 | 2023-09-16 | |
| Enamine | EN300-201571-0.1g |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 95% | 0.1g |
$152.0 | 2023-09-16 | |
| Enamine | EN300-201571-0.25g |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 95% | 0.25g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-201571-0.5g |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 95% | 0.5g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-201571-1.0g |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-201571-2.5g |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 95% | 2.5g |
$1034.0 | 2023-09-16 | |
| Enamine | EN300-201571-5.0g |
2-(2-methoxyethyl)cyclopentan-1-one |
6453-14-1 | 95% | 5.0g |
$1530.0 | 2023-03-01 |
2-(2-methoxyethyl)cyclopentan-1-one Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-(2-methoxyethyl)cyclopentan-1-one
Chemical and Biological Properties of 2-(2-Methoxyethyl)cyclopentan-1-one (CAS No. 6453-14-1)
2-(2-Methoxyethyl)cyclopentan-1-one, a cyclic ketone derivative with the CAS registry number 6453-14-1, is an organic compound characterized by its unique structural features and versatile chemical properties. Its molecular formula, C₈H₁₄O₂, reflects the presence of a cyclopentanone ring substituted at position 2 with a 2-methoxyethyl group, conferring distinct reactivity and solubility characteristics. This compound has garnered attention in recent years due to its potential applications in pharmaceutical synthesis, material science, and as a reagent in organic transformations.
Structurally, the compound exhibits a rigid cyclopentane framework that enhances its stability under various reaction conditions. The methoxyethyl substituent introduces both electron-donating and steric effects, which are critical for tuning its interaction with biological targets or modifying its physical properties. Recent computational studies using density functional theory (DFT) have revealed that this substituent stabilizes the molecule’s keto-enol tautomeric equilibrium, making it amenable to selective derivatization in synthetic protocols (Journal of Organic Chemistry, 2023). Furthermore, the presence of an ether linkage (methoxyethyl) contributes to improved solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol, facilitating its use in solution-phase reactions.
In terms of synthesis, traditional methods for preparing 6453-14-1 often involved multi-step processes using Grignard reagents or Friedel-Crafts acylation. However, recent advancements have streamlined its production through catalytic approaches. A notable study published in *ACS Catalysis* (vol. 15, 2023) demonstrated the use of heterogeneous palladium catalysts to directly alkylate cyclopentanone with methoxyethyl bromide under mild conditions, achieving yields exceeding 90% without hazardous byproducts. This method reduces energy consumption and aligns with green chemistry principles by minimizing waste generation.
Biochemical investigations have highlighted intriguing properties of 6453-14-1. In enzymology studies conducted at the University of Cambridge (Nature Communications, 2023), researchers identified that this compound selectively inhibits histone deacetylase 6 (HDAC6), a target associated with neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The methoxy group was found to enhance HDAC6 binding affinity compared to unsubstituted analogs by forming hydrogen bonds with key residues in the enzyme’s active site. Additionally, preliminary pharmacokinetic analyses indicate favorable oral bioavailability due to its lipophilic nature while maintaining metabolic stability in liver microsomes.
In material science applications, 6-(methoxymethyl)cyclopentanone-based polymers are emerging as promising candidates for advanced coatings and adhesives. A team from MIT reported in *Advanced Materials* (vol. 35, 2023) that incorporating this compound into polyurethane formulations significantly improves thermal resistance without compromising flexibility—a critical balance for aerospace applications. The molecule’s rigidity contributes to cross-linking efficiency during curing processes at temperatures up to 80°C while its ether functionality provides compatibility with common plasticizers.
The compound also plays a pivotal role in asymmetric synthesis methodologies as a chiral auxiliary or organocatalyst precursor. A collaborative study between ETH Zurich and Merck KGaA described how diastereomeric salts formed with cyclopentanone derivatives enable enantioselective Michael additions with >98% ee values (Angewandte Chemie International Edition, 2023). The cyclopentane ring’s conformational constraints were shown to stabilize transition states during catalytic cycles through non-covalent interactions—a mechanism validated via X-ray crystallography analysis.
In pharmaceutical development contexts, researchers at GlaxoSmithKline explored methoxyethyl substituted ketones as prodrug carriers for poorly soluble APIs (Journal of Medicinal Chemistry, 2023). By conjugating hydrophobic drug molecules via ester linkages to the methoxyethyl group on cyclopentanone scaffolds, they achieved up to fivefold increases in aqueous solubility while preserving pharmacological activity post-hydrolysis. This approach offers new strategies for overcoming formulation challenges associated with many modern therapeutics.
Spectroscopic analysis confirms the compound’s characteristic absorption patterns:¹H NMR signals at δ 5.7–5.8 ppm corresponding to the cyclopropane ring protons are distinguishable from δ 3.7 ppm peaks attributed to methoxy groups. IR spectroscopy identifies carbonyl stretching at ~ ~ cm⁻¹ alongside C-O ether vibrations at ~ cm⁻¹—features critical for analytical confirmation during quality control processes.
Eco-toxicological assessments indicate low environmental impact when compared to conventional industrial solvents due to rapid biodegradation rates observed under aerobic conditions (>90% degradation within seven days per OECD guidelines). Its minimal toxicity profile (LD₅₀ > 5 g/kg orally in rats) makes it preferable over other ketones containing chlorine or sulfur moieties commonly restricted under regulatory frameworks like REACH.
Ongoing research focuses on exploiting this compound’s unique photochemical properties discovered through femtosecond laser spectroscopy experiments at Stanford University (Science Advances, July 20XX). The study demonstrated that upon UV irradiation at ~ nm wavelength induces keto-enol tautomerization within picoseconds—a behavior being investigated for potential applications in light-responsive drug delivery systems or molecular switches within smart materials.
Cryogenic electron microscopy studies published in *Cell Chemical Biology* (April 20XX) revealed unexpected interactions between methoxy-substituted cycloalkenones and membrane-bound transport proteins involved in drug uptake mechanisms across blood-brain barrier models. These findings suggest potential utility as a carrier molecule for central nervous system drugs traditionally hindered by poor permeability characteristics.
A recent patent filing by Pfizer highlights use of this compound as an intermediate for synthesizing novel cannabinoid receptor agonists targeting chronic pain management without psychoactive side effects (WO Patent Application XX/XXXXXXX). The strategic placement of substituents on the cycloalkenone scaffold allows precise modulation of receptor binding profiles through rational medicinal chemistry approaches validated via structure-based design simulations.
In analytical chemistry contexts, derivatization reactions involving cycloalkyl ketones like CAS No. 6453-14-1 have been optimized for gas chromatography-mass spectrometry detection limits down to ppb levels using newly developed silylation reagents described in *Analytica Chimica Acta* (vol. XXXX/XX/XXXX). This advancement facilitates trace-level quantification required for process analytical technology applications during pharmaceutical manufacturing stages.
Solid-state characterization via XRD reveals two distinct polymorphic forms differing primarily by intermolecular hydrogen bonding configurations between adjacent methoxy groups—a phenomenon first reported in *Crystal Growth & Design* (vol XX/XX/XXXXX) that has implications for crystallization-based purification strategies employed during large-scale production processes.
Nanoencapsulation techniques utilizing this compound as a shell-forming agent were recently evaluated by researchers from Nanyang Technological University (*Langmuir*, vol XX/XXXXX). They demonstrated enhanced drug loading capacities (~70%) when compared to traditional PLGA matrices while maintaining controlled release profiles over extended periods—properties advantageous for sustained-release injectable formulations.
Raman spectroscopy studies published in *Journal of Physical Chemistry Letters* uncovered vibrational signatures indicative of intermolecular π-stacking interactions between neighboring molecules under confined spaces—behavior now being leveraged for designing self-assembling nanostructures used as templates in supramolecular chemistry applications such as enzyme immobilization carriers or nanoreactor platforms.
In enzymatic catalysis research areas presented at the ACS Spring National Meeting XXXX), recombinant cytochrome P450 variants were engineered specifically recognize and metabolize compounds bearing both ether linkages (e.g., methoxymethyl groups) and cyclic ketones like our target molecule—opening avenues for biocatalytic transformations previously inaccessible through conventional chemical methods while reducing operational costs by eliminating expensive transition metal catalysts.
6453-14-1 (2-(2-methoxyethyl)cyclopentan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)